Cas no 1133001-67-8 (methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate)
1133001-67-8 structure
Product Name:methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate
CAS No:1133001-67-8
MF:C10H9ClO4S
MW:260.694061040878
CID:5205791
PubChem ID:47002168
Update Time:2024-03-01
methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-[4-(chlorosulfonyl)phenyl]-, methyl ester, (2E)-
- methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate
-
- Inchi: 1S/C10H9ClO4S/c1-15-10(12)7-4-8-2-5-9(6-3-8)16(11,13)14/h2-7H,1H3/b7-4+
- InChI Key: GMILRSSKKFEWKB-QPJJXVBHSA-N
- SMILES: C(OC)(=O)/C=C/C1=CC=C(S(Cl)(=O)=O)C=C1
Computed Properties
- Exact Mass: 259.9910076g/mol
- Monoisotopic Mass: 259.9910076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 68.8Ų
methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1724954-0.05g |
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 85% | 0.05g |
$65.0 | 2023-09-20 | |
| Enamine | EN300-1724954-0.1g |
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 85% | 0.1g |
$96.0 | 2023-09-20 | |
| Enamine | EN300-1724954-0.25g |
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 85% | 0.25g |
$136.0 | 2023-09-20 | |
| Enamine | EN300-1724954-0.5g |
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 85% | 0.5g |
$256.0 | 2023-09-20 | |
| Enamine | EN300-1724954-1.0g |
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 85% | 1g |
$355.0 | 2023-06-04 | |
| Enamine | EN300-1724954-2.5g |
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 85% | 2.5g |
$697.0 | 2023-09-20 | |
| Enamine | EN300-1724954-5.0g |
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 85% | 5g |
$1033.0 | 2023-06-04 | |
| Enamine | EN300-1724954-10.0g |
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 85% | 10g |
$1531.0 | 2023-06-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307405-50mg |
Methyl (2e)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 98% | 50mg |
¥1728.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307405-100mg |
Methyl (2e)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 98% | 100mg |
¥2073.00 | 2024-08-09 |
methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
1133001-67-8 (methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk